Cas no 1214371-98-8 (2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1214371-98-8
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• MDL: MFCD14700775
• CID: 2617619
• PubChem ID: 46313840
• Update Time: 2025-07-19

2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid
• MFCD14700775
• 1214371-98-8
• 2-Chloro-5-(2-fluorophenyl)nicotinic acid, 95%
• 2-CHLORO-5-(2-FLUOROPHENYL)NICOTINIC ACID
• DTXSID10673421

• MDL： MFCD14700775
• Inchi： 1S/C12H7ClFNO2/c13-11-9(12(16)17)5-7(6-15-11)8-3-1-2-4-10(8)14/h1-6H,(H,16,17)
• InChI Key： NHTOOMCOAHTLFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 251.0149343Da
• Monoisotopic Mass: 251.0149343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid

Introduction to 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS No. 1214371-98-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid, identified by the CAS number 1214371-98-8, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyridine class of molecules, which are widely recognized for their versatility in drug design and development. The presence of both chloro and fluoro substituents in its structure enhances its potential as a pharmacophore, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The chloro group at the 2-position and the fluorophenyl moiety at the 5-position introduce specific electronic and steric properties that can modulate the interactions of this compound with biological targets. These features have been exploited in recent years to develop molecules with enhanced binding affinity and selectivity. For instance, the fluorine atom contributes to metabolic stability and lipophilicity, which are critical factors in drug-like properties. The pyridine-3-carboxylic acid moiety provides a polar interaction surface, facilitating hydrogen bonding with biological receptors.

In recent years, there has been a surge in research focused on identifying novel scaffolds for anticancer agents. Pyridine derivatives, including 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid, have been extensively studied for their ability to inhibit kinases and other enzymes involved in tumor progression. A notable study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against several kinases, including EGFR and VEGFR, which are key targets in cancer therapy. The chloro and fluoro substituents were found to be crucial for optimizing binding interactions with these enzymes.

The fluorophenyl group in 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid also plays a significant role in modulating the compound's pharmacokinetic properties. Fluoro-substituted aromatic rings are well-known for their ability to enhance binding affinity through halogen bonding interactions. This has led to the development of several fluorinated drugs that have shown improved efficacy compared to their non-fluorinated counterparts. The combination of these structural features makes this compound an attractive candidate for further exploration in drug discovery.

Another area where 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid has shown promise is in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs, including protease inhibitors used to treat HIV/AIDS. Recent research has highlighted the potential of pyridine derivatives as inhibitors of viral proteases, which are essential for viral replication. The presence of both chloro and fluoro substituents may enhance the compound's ability to interact with these proteases, leading to more effective antiviral activity.

The synthesis of 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group typically involves chlorination reactions, while the fluorophenyl moiety is often introduced via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been optimized over time to improve efficiency and scalability, making it feasible to produce this compound on a larger scale for research purposes.

In conclusion, 2-chloro-5-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS No. 1214371-98-8) is a versatile compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features, including the presence of chloro and fluoro substituents, make it an attractive scaffold for developing novel therapeutic agents with enhanced biological activity. Ongoing research continues to explore its applications in various therapeutic areas, underscoring its importance as a valuable chemical entity.